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Compound of Interest

Compound Name: Cbz-DL-homoserine

Cat. No.: B7874359

Get Quote

Carbobenzyloxy-DL-homoserine (Cbz-DL-homoserine) is an N-protected amino acid

derivative commonly utilized in synthetic organic chemistry, particularly in peptide synthesis

and the development of novel pharmaceutical agents. The carbobenzyloxy (Cbz) group serves

as a crucial protecting group for the amine functionality of the homoserine backbone,

preventing unwanted side reactions during chemical transformations. Homoserine itself is an

alpha-amino acid, and its derivatives are of significant interest in various biological and

chemical research fields.[1]

This guide provides a comprehensive overview of the essential safety protocols and handling

procedures for Cbz-DL-homoserine in a laboratory setting. As a Senior Application Scientist,

the following sections synthesize critical safety data with practical, field-tested insights to

ensure the well-being of laboratory personnel and the integrity of experimental outcomes. The

protocols described herein are designed to be self-validating, promoting a culture of safety and

meticulousness in the laboratory.

Chemical & Physical Properties
A foundational understanding of a compound's physical properties is critical for its safe

handling and storage.
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Property Value Source

Molecular Formula C12H15NO5 [2]

Molecular Weight 253.25 g/mol [2][3]

Appearance White to off-white solid/powder [4][5]

Purity Typically ≥95% [2]

Storage Temperature
Room temperature; keep in a

dark, dry, and sealed container
[3]

Hazard Identification and Risk Assessment
While a specific Safety Data Sheet (SDS) for the DL-racemic mixture is not readily available,

data from the individual D- and L-isomers, as well as the unprotected DL-homoserine, allows

for a comprehensive hazard assessment. The primary hazards associated with Cbz-protected

homoserine derivatives are irritation to the skin, eyes, and respiratory tract.

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication. Based on available data for closely

related compounds, Cbz-DL-homoserine should be handled as a substance with the following

classifications:

Hazard Class Category GHS Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Acute Toxicity (Oral) 4 H302: Harmful if swallowed

Acute Toxicity (Inhalation) 4 H332: Harmful if inhaled
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Sources:[1][3][6]

Associated Pictograms and Signal Word
Pictogram: GHS07 (Exclamation Mark)[6]

Signal Word: Warning[1][3][6]

Primary Routes of Exposure and Symptoms
Inhalation: May cause irritation to the respiratory tract, leading to coughing and shortness of

breath.[1]

Skin Contact: Causes skin irritation, which may manifest as redness, itching, and

inflammation.[1]

Eye Contact: Causes serious eye irritation, including redness, pain, and watering.[1]

Ingestion: Harmful if swallowed. May cause gastrointestinal irritation.[6]

Exposure Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is essential, combining engineering controls,

administrative controls, and personal protective equipment.

Engineering Controls
Ventilation: All weighing and handling of solid Cbz-DL-homoserine should be conducted in a

well-ventilated area. A chemical fume hood is recommended, especially when handling

larger quantities or if dust generation is likely.

Eye Wash Stations and Safety Showers: Ensure that certified and unobstructed emergency

eye wash stations and safety showers are readily accessible in the immediate vicinity of the

handling area.

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling Cbz-DL-homoserine:

PPE Category Specification Rationale

Eye Protection

Chemical safety glasses with

side shields (ANSI Z87.1

compliant) or chemical splash

goggles.

To protect against airborne

particles and accidental

splashes.[4]

Hand Protection

Standard laboratory gloves

(nitrile or latex). Check for

degradation or punctures

before use.

To prevent skin contact and

irritation. Nitrile offers good

chemical resistance.[4]

Body Protection
A fully buttoned, long-sleeved

laboratory coat.

To protect skin and clothing

from spills and contamination.

[4]

Respiratory Protection

Generally not required under

normal conditions with

adequate ventilation. If dust is

generated, an N95-rated

respirator should be used.

To prevent inhalation of

irritating dust particles.[4]

Foot Protection Closed-toe shoes.
To protect against spills and

dropped objects.[4]

Safe Handling and Experimental Workflow
Adherence to a systematic workflow minimizes risks and ensures experimental reproducibility.

The following section details a standard protocol for preparing a stock solution of Cbz-DL-
homoserine.

Step-by-Step Solution Preparation Protocol
Objective: To safely prepare a 100 mL of a 0.1 M stock solution of Cbz-DL-homoserine in a

suitable organic solvent (e.g., DMSO, DMF).

Materials:
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Cbz-DL-homoserine (solid)

Appropriate solvent (e.g., DMSO)

Analytical balance

Weigh boat

Spatula

Volumetric flask (100 mL) with stopper

Beaker and magnetic stir bar (optional)

Pipettes

Appropriate PPE

Workflow:

Preparation and PPE: Don all required personal protective equipment (lab coat, safety

glasses, gloves). Ensure the work area (chemical fume hood) is clean and uncluttered.

Mass Calculation: Calculate the required mass of Cbz-DL-homoserine:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L × 0.1 L × 253.25 g/mol = 2.53 g

Weighing: Place a weigh boat on the analytical balance and tare it. Carefully weigh 2.53 g of

Cbz-DL-homoserine. Avoid generating dust.

Dissolution:

Carefully transfer the weighed solid into the 100 mL volumetric flask.

Add approximately 50-60 mL of the chosen solvent to the flask.
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Stopper the flask and gently swirl to dissolve the solid. A magnetic stirrer can be used for

this step by first dissolving in a beaker and then quantitatively transferring to the

volumetric flask.

Final Volume Adjustment: Once the solid is fully dissolved, add more solvent until the bottom

of the meniscus reaches the calibration mark on the volumetric flask.

Homogenization: Stopper the flask and invert it several times to ensure the solution is

homogeneous.

Labeling and Storage: Label the flask clearly with the compound name, concentration,

solvent, and date of preparation. Store in a cool, dry, and dark place as per stability

requirements.

Workflow Visualization
The following diagram illustrates the key decision points and safety checks embedded within

the handling workflow.
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Workflow for Safe Handling of Cbz-DL-homoserine

Preparation Phase

Handling Phase

Post-Handling Phase

Start: Task Assessment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Verify Fume Hood Functionality

Weigh Solid Compound

Transfer to Vessel

Dust Generation?

Dissolve in Solvent Spill Occurs?

Label and Store Solution

Decontaminate Glassware

Dispose of Waste

End

Yes: Ensure High Flow No: Proceed

No: Proceed

Yes: Follow Spill Protocol

Click to download full resolution via product page
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Caption: A logical workflow for the safe handling and preparation of Cbz-DL-homoserine
solutions.

Spill, Emergency, and Disposal Procedures
Spill Response

Small Solid Spill: For a small spill of solid material, carefully sweep it up, avoiding dust

generation, and place it in a sealed container for disposal.

Liquid Spill: Absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

Area Decontamination: Clean the spill area with a suitable solvent and then with soap and

water.

Personnel Decontamination: If skin contact occurs, wash the affected area thoroughly with

soap and water. If eye contact occurs, flush with copious amounts of water for at least 15

minutes and seek medical attention.

First Aid Measures
Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

Skin Contact: Remove contaminated clothing. Wash skin with soap and water for at least 15

minutes.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Wash out the mouth with water. Seek immediate medical

attention.

Disposal Considerations
Waste Disposal: Dispose of Cbz-DL-homoserine and contaminated materials in accordance

with all applicable federal, state, and local environmental regulations. Do not dispose of
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down the drain or in regular laboratory trash. Waste should be handled as hazardous

chemical waste.

Contaminated Labware: Disposable items (gloves, weigh boats) should be placed in a

designated hazardous waste container. Reusable glassware should be rinsed with a suitable

solvent (the rinsate collected as hazardous waste) before standard washing.

Conclusion
The safe and effective use of Cbz-DL-homoserine in a research setting is predicated on a

thorough understanding of its potential hazards and the strict implementation of established

safety protocols. By integrating the principles of GHS, appropriate engineering controls,

mandatory PPE, and systematic handling procedures, researchers can mitigate risks to

themselves and their colleagues. This guide serves as a foundational document to be

integrated into laboratory-specific safety training and standard operating procedures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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